Cas no 13604-13-2 (Benzothiazole, 2-(ethenylthio)-)

• Product Name: Benzothiazole, 2-(ethenylthio)-
• CAS No: 13604-13-2
• MF: C₉H₇NS₂
• MW: 193.28857922554
• CID: 236085
• PubChem ID: 350163
• Update Time: 2025-04-19

Benzothiazole, 2-(ethenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(ethenylthio)-
• 2-(ethenylsulfanyl)-1,3-benzothiazole
• Benzothiazole, 2-(ethenylthio)- (9CI)
• DTXSID50325452
• SCHEMBL820491
• NSC-508091
• 2-ethenylsulfanyl-1,3-benzothiazole
• 13604-13-2
• 2-vinylthiobenzothiazole
• NSC508091

• Inchi： 1S/C9H7NS2/c1-2-11-9-10-7-5-3-4-6-8(7)12-9/h2-6H,1H2
• InChI Key： UBPTXCHOFYAPNG-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SC=C

Computed Properties

• Exact Mass: 193.00211
• Monoisotopic Mass: 193.00199157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 12.89